Dityrosine
Overview
Description
Dityrosine is a naturally occurring amino acid that is formed by the reaction between two tyrosine residues, which are present in many proteins. It is a non-essential amino acid, which means that it can be synthesized by the body, but it is also found in some foods. Dityrosine has been the focus of scientific research due to its potential applications in medicine and biotechnology.
Scientific Research Applications
Neurodegenerative Diseases
Dityrosine has been implicated in the pathogenesis of neurodegenerative diseases like Alzheimer’s. It is formed through oxidative stress and can cross-link proteins like amyloid-beta (Aβ) and tau, which are associated with Alzheimer’s disease. This cross-linking contributes to the stability and aggregation of these proteins, potentially exacerbating the disease .
Biomarker for Oxidative Stress
Due to its formation during oxidative stress, dityrosine serves as a potential biomarker for oxidative damage. It could indicate accumulated oxidative stress over a lifetime, which is valuable for aging research and understanding age-related disorders .
Impact on Enzyme Activity
Dityrosine formation can affect enzyme activity. For instance, it has been shown to suppress the cytoprotective action of thyroid hormone T3 by inhibiting thyroid hormone receptor-mediated transcriptional activation, which could have implications for metabolic regulation and endocrine signaling .
Cell Signaling Disruption
Dityrosine may disrupt cell signaling pathways. It has been found to inhibit the transport ability of thyroid hormone T3 and attenuate T3-mediated cell survival, impacting pathways like PI3k/Akt/MAPK. This suggests a role in cellular processes underlying energy metabolism disorders caused by dietary oxidized protein .
Aging Research
In the context of aging, dityrosine’s role in protein cross-linking is significant. It is associated with conditions that involve oxidative stress and age-related processes. Understanding its formation and effects could provide insights into the molecular mechanisms of aging .
Enzyme Cascade Reactions
Dityrosine participates in enzyme cascade reactions, which are used for detecting tyrosine and monitoring tyrosinase activity. This is relevant in the development of biosensors and diagnostic assays for metabolic disorders linked to abnormal tyrosine levels .
Protein Crosslinking in Bacteria
Research on dityrosine crosslinking in bacteria like Escherichia coli has revealed its involvement in metabolic pathways and response to oxidative stress. This provides a deeper understanding of its function in prokaryotes and its potential role in regulating metabolic pathways .
Aging-Induced Proteinopathies
Dityrosine cross-linking in peptides and proteins are clinical biomarkers of oxidative protein damage and aging. Its study is crucial for evaluating aging-induced proteinopathies and could lead to the development of novel biomarkers for neurodegenerative diseases and other age-related disorders .
properties
IUPAC Name |
2-amino-3-[3-[5-(2-amino-2-carboxyethyl)-2-hydroxyphenyl]-4-hydroxyphenyl]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O6/c19-13(17(23)24)7-9-1-3-15(21)11(5-9)12-6-10(2-4-16(12)22)8-14(20)18(25)26/h1-6,13-14,21-22H,7-8,19-20H2,(H,23,24)(H,25,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQALFHMKVSJFRR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CC(C(=O)O)N)C2=C(C=CC(=C2)CC(C(=O)O)N)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101318376 |
Source
|
| Record name | Dityrosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101318376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
360.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dityrosine | |
CAS RN |
980-21-2 |
Source
|
| Record name | Dityrosine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=980-21-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Dityrosine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000980212 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dityrosine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101318376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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